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Compound of Interest

Compound Name: BMS-262084

Cat. No.: B1667191 Get Quote

For immediate use by researchers, scientists, and drug development professionals.

This document provides crucial safety information and procedural guidance for the proper

disposal of BMS-262084, a potent and selective irreversible inhibitor of factor XIa. Due to the

absence of a specific Safety Data Sheet (SDS) for this research compound, the following

procedures are based on general best practices for handling potent, biologically active small

molecules and compounds of the azetidinone class. A thorough risk assessment should be

conducted by qualified personnel before handling and disposal.

Chemical and Physical Properties
While a comprehensive official dataset for BMS-262084 is not publicly available, the following

information has been compiled from scientific literature.
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Property Data

Chemical Name BMS-262084

Molecular Formula C₂₀H₂₄N₄O₄

Molecular Weight 398.43 g/mol

Chemical Class 4-carboxy-2-azetidinone

Known Biological Activity
Potent, selective, and irreversible inhibitor of

factor XIa; exhibits antithrombotic effects.[1][2]

Solubility Soluble in DMSO.[1]

Storage
Store at -20°C for short-term and -80°C for long-

term storage.[1]

Standard Operating Procedure for Disposal
The following step-by-step protocol is a general guideline. All procedures must be in strict

accordance with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

Given the potent biological activity, consider double-gloving.

2. Decontamination:

There is no established specific decontamination protocol for BMS-262084.

For minor spills on surfaces, use a suitable laboratory detergent and rinse thoroughly.

All disposable materials that come into contact with BMS-262084, including pipette tips,

tubes, and gloves, should be considered contaminated waste.

3. Waste Segregation and Collection:
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Solid Waste:

Collect all solid waste contaminated with BMS-262084 (e.g., weighing paper,

contaminated PPE) in a dedicated, clearly labeled, and sealed hazardous waste container.

Do not mix with non-hazardous waste.

Liquid Waste:

Collect all liquid waste containing BMS-262084 (e.g., unused solutions, solvents from

cleaning) in a dedicated, clearly labeled, and sealed hazardous waste container.

The container should be compatible with the solvents used (e.g., a container suitable for

DMSO if it was used as a solvent).

Sharps Waste:

Any sharps (needles, razor blades) contaminated with BMS-262084 must be disposed of

in a designated sharps container that is puncture-resistant and leak-proof.

4. Final Disposal:

All waste containers must be clearly labeled with the contents, including the name "BMS-
262084" and any solvents present.

Arrange for pick-up and disposal by a licensed hazardous waste disposal company.

Provide the disposal company with all available information on the compound's chemical

class and biological activity to ensure proper handling and disposal, likely through high-

temperature incineration.

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of BMS-262084 in a research laboratory setting.
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BMS-262084 Disposal Workflow

Start: Need to dispose of BMS-262084

Conduct Risk Assessment
(Review known properties and biological activity)

Wear appropriate PPE
(Lab coat, gloves, safety glasses)

Segregate Waste

Solid Waste
(Contaminated labware, PPE)

Liquid Waste
(Unused solutions, solvents)

Sharps Waste
(Contaminated needles, blades)

Collect in labeled
hazardous waste container

Collect in labeled
hazardous waste container

Collect in designated
sharps container

Store waste safely
 in a designated area

Arrange for disposal by a
licensed hazardous waste company

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-262084.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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